2-((4-butyl-1,1-dioxido-4H-benzo[e][1,2,4]thiadiazin-3-yl)thio)-N-(thiophen-2-ylmethyl)acetamide

• IUPAC Name: 2-[(4-butyl-1,1-dioxo-1λ6,2,4-benzothiadiazin-3-yl)sulfanyl]-N-(thiophen-2-ylmethyl)acetamide
• InChI: InChI=1S/C18H21N3O3S3/c1-2-3-10-21-15-8-4-5-9-16(15)27(23,24)20-18(21)26-13-17(22)19-12-14-7-6-11-25-14/h4-9,11H,2-3,10,12-13H2,1H3,(H,19,22)
• InChI Key: GOFRQNJUCYSVLN-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C2=CC=CC=C2S(=O)(=O)N=C1SCC(=O)NCC3=CC=CS3
• Molecular Formula: C18H21N3O3S3
• Molecular Weight: 423.6 g/mol

Description

The compound appears to contain a benzo[e][1,2,4]thiadiazin ring, which is a type of heterocyclic compound. These types of compounds are often used in the development of pharmaceuticals.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its exact structure and the conditions under which the reactions are carried out. Benzo[e][1,2,4]thiadiazin derivatives are known to participate in a variety of chemical reactions.

Scientific Research Applications

Antitumor Activity

Research has identified derivatives of 2-((4-butyl-1,1-dioxido-4H-benzo[e][1,2,4]thiadiazin-3-yl)thio)-N-(thiophen-2-ylmethyl)acetamide with considerable antitumor activity. A study by Yurttaş et al. (2015) synthesized N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives bearing different heterocyclic ring systems and evaluated their potential antitumor activity in vitro against human tumor cell lines derived from nine neoplastic diseases. Among the synthesized compounds, specific derivatives showed significant anticancer activity against some cancer cell lines Yurttaş et al., 2015.

Insecticidal Assessment

Fadda et al. (2017) utilized a similar precursor for the synthesis of various heterocycles, including thiophene and 1,3-dithiolane, to assess insecticidal properties against the cotton leafworm, Spodoptera littoralis. The study aimed to develop new compounds with improved efficacy in controlling agricultural pests Fadda et al., 2017.

Antibacterial and Antioxidant Properties

The synthesis and evaluation of certain N-substituted-2-amino-1,3,4-thiadiazoles have demonstrated promising results in terms of antibacterial and antioxidant activities. Hamama et al. (2013) reported the synthesis of various derivatives and their screening for cytotoxicity and antioxidant activities, highlighting the potential of these compounds in pharmaceutical applications Hamama et al., 2013.

Anticonvulsant Evaluation

Compounds related to 2-((4-butyl-1,1-dioxido-4H-benzo[e][1,2,4]thiadiazin-3-yl)thio)-N-(thiophen-2-ylmethyl)acetamide have been synthesized and evaluated for anticonvulsant activities. Nath et al. (2021) designed and synthesized N-(substituted benzothiazole-2-yl)-2-(2,3-dioxoindolin-1-yl)acetamide derivatives and tested their efficacy using maximal electroshock test (MES) and subcutaneous pentylenetetrazole (scPTZ) seizures models. This study contributes to the understanding of the therapeutic potential of such compounds in managing seizure disorders Nath et al., 2021.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, some benzo[e][1,2,4]thiadiazin derivatives are known to act as inhibitors for certain biological targets.